2-Amino-2'-fluoro-5-nitrobenzophenone

• IUPAC Name: (2-amino-5-nitrophenyl)-(2-fluorophenyl)methanone
• InChI: InChI=1S/C13H9FN2O3/c14-11-4-2-1-3-9(11)13(17)10-7-8(16(18)19)5-6-12(10)15/h1-7H,15H2
• InChI Key: ZTEHQPVGEHUXHI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)C2=C(C=CC(=C2)[N+](=O)[O-])N)F
• Molecular Formula: C13H9FN2O3
• DSSTOX Substance ID: DTXSID70187973
• Molecular Weight: 260.22 g/mol
• CAS RN: 344-80-9

Description

2-Amino-2’-fluoro-5-nitrobenzophenone is a chemical compound with the molecular formula C13H9FN2O3. It is an analytical reference standard categorized as a precursor in the synthesis of benzodiazepines. It is also an acid hydrolysis product of flunitrazepam.

Molecular Structure Analysis

The molecular structure of 2-Amino-2’-fluoro-5-nitrobenzophenone consists of 13 carbon atoms, 9 hydrogen atoms, 1 fluorine atom, 2 nitrogen atoms, and 3 oxygen atoms. The molecular weight is 260.22.

Physical And Chemical Properties Analysis

2-Amino-2’-fluoro-5-nitrobenzophenone is a yellow solid. It has a melting point of 158-160°C and a predicted boiling point of 485.6±45.0 °C. The predicted density is 1.399±0.06 g/cm3. It is soluble in DMF (2 mg/ml) and DMSO (1 mg/ml).

Scientific Research Applications

Precursor in Benzodiazepines Synthesis

. Benzodiazepines are a class of drugs primarily used for treating anxiety, but they also are effective in treating several other conditions.

Acid Hydrolysis Product of Flunitrazepam

. Flunitrazepam, also known as Rohypnol, is a potent benzodiazepine that has been used in some countries to treat severe insomnia.

Analytical Reference Standard

. Analytical reference standards are substances used to calibrate measurements in analytical chemistry, ensuring the precision and accuracy of analytical results.

Forensic Chemistry & Toxicology

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Determination of Nitrazepam in Serum

. Nitrazepam is a long-acting benzodiazepine with hypnotic properties.

Bioavailability Studies

. Bioavailability refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action.

Second-Harmonic Generation in Aromatic Organic Compounds

. Second-harmonic generation is a nonlinear optical process, in which photons interacting with a nonlinear material are effectively “combined” to form new photons with twice the energy, and therefore, twice the frequency and half the wavelength of the initial photons.

Mass Spectrometry

. Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions. It is used for determining masses of particles, for determining the elemental composition of a sample or molecule, and for elucidating the chemical structures of molecules, such as peptides and other chemical compounds.

Safety and Hazards

2-Amino-2’-fluoro-5-nitrobenzophenone should be handled with care. Avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Use personal protective equipment and ensure adequate ventilation. It is recommended to keep the substance in a dark place, under an inert atmosphere, at room temperature.

Mechanism of Action

Target of Action

2-Amino-2’-fluoro-5-nitrobenzophenone is an analytical reference standard categorized as a precursor in the synthesis of benzodiazepines . It is also an acid hydrolysis product of flunitrazepam . Therefore, its primary targets are likely to be the same as those of benzodiazepines, which are the gamma-aminobutyric acid (GABA) receptors in the central nervous system.